Cas no 95450-82-1 (Acetic acid, (3,5-dimethylphenoxy)-, methyl ester)

Acetic acid, (3,5-dimethylphenoxy)-, methyl ester structure
95450-82-1 structure
Product Name:Acetic acid, (3,5-dimethylphenoxy)-, methyl ester
CAS No:95450-82-1
MF:C11H14O3
MW:194.227063655853
CID:751828
PubChem ID:13381510
Update Time:2025-04-19

Acetic acid, (3,5-dimethylphenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (3,5-dimethylphenoxy)-, methyl ester
    • methyl 2-(3,5-dimethylphenoxy)acetate
    • FGSJCUJZKLJWGE-UHFFFAOYSA-N
    • AKOS000295650
    • SCHEMBL14356222
    • Methyl (3,5-dimethylphenoxy)acetate
    • F70649
    • DTXSID10538869
    • methyl(3,5-dimethylphenoxy)acetate
    • 95450-82-1
    • Inchi: 1S/C11H14O3/c1-8-4-9(2)6-10(5-8)14-7-11(12)13-3/h4-6H,7H2,1-3H3
    • InChI Key: FGSJCUJZKLJWGE-UHFFFAOYSA-N
    • SMILES: O(CC(=O)OC)C1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 194.094294304g/mol
  • Monoisotopic Mass: 194.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.5Ų

Acetic acid, (3,5-dimethylphenoxy)-, methyl ester Pricemore >>

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